5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H16N2O2/c1-9(10-5-3-2-4-6-10)14-13(17)11-7-8-12(16)15-11/h2-6,9,11H,7-8H2,1H3,(H,14,17)(H,15,16)
• InChI Key: JVGNGXYORDYMPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCC(=O)N2

Description

Chemical Formula: $$\text{C}_{13}\text{H}_{16}\text{N}_2\text{O}_2$$C13​H16​N2​O2​

IUPAC Name: 5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide.

• This compound belongs to the pyrrolidine family and contains a carbonyl group (5-oxo) and an amide functional group.
• It is a white crystalline solid with a molecular weight of approximately 232.28 g/mol .

Preparation Methods

Synthetic Routes: While specific synthetic routes for this compound are not widely documented, it can be prepared through organic synthesis.

Reaction Conditions: These may involve cyclization reactions, amide bond formation, and oxidation steps.

Industrial Production: Information on large-scale industrial production methods is limited .

Chemical Reactions Analysis

Reactivity: 5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide can undergo various reactions, including

Common Reagents: Reagents like oxidants (e.g., KMnO4), reducing agents (e.g., NaBH4), and acid chlorides (e.g., SOCl2) may be used.

Major Products: The specific products depend on reaction conditions and substituents .

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).

Medicine: May have applications in drug discovery or as a lead compound.

Industry: Limited information on industrial applications .

Mechanism of Action

• The exact mechanism remains elusive due to limited research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

Similar Compounds: Other pyrrolidine derivatives, such as 5-oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile .

Uniqueness: Highlight its distinct features compared to related compounds.